Cas no 96854-34-1 ((1S)-1-phenylpropane-1,3-diol)

• Product Name: (1S)-1-phenylpropane-1,3-diol
• CAS No: 96854-34-1
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 810325
• PubChem ID: 6950537
• Update Time: 2025-08-02

(1S)-1-phenylpropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,1-phenyl-, (1S)-
• (1S)-1-phenylpropane-1,3-diol
• (S)-1-Phenyl-1,3-propanediol
• (S)-1-Phenyl-1,2-propanediol
• (S)-(-)-1-Phenyl-1,3-propanediol, puriss., >=99.0% (sum of enantiomers, GC)
• J-640401
• 96854-34-1
• MFCD00221510
• SCHEMBL1464020
• (S)-1-phenyl-propane-1,3-diol
• 1,3-Propanediol, 1-phenyl-, (1S)-
• AKOS024348815
• (S)-1-phenylpropane-1,3-diol
• (1S)-phenyl-1,3-propanediol
• DTXSID00426201
• RRVFYOSEKOTFOG-VIFPVBQESA-N
• J-800406

• Inchi： 1S/C9H12O2/c10-7-6-9(11)8-4-2-1-3-5-8/h1-5,9-11H,6-7H2/t9-/m0/s1
• InChI Key： RRVFYOSEKOTFOG-VIFPVBQESA-N
• SMILES： O[C@H](C1C=CC=CC=1)CCO

Computed Properties

• Exact Mass: 152.08400
• Monoisotopic Mass: 152.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Not available
• Density: 1.0505 (rough estimate)
• Melting Point: 61-64 °C
• Boiling Point: 234.66°C (rough estimate)
• Flash Point: 153.9 °C
• Refractive Index: 1.4910 (estimate)
• PSA: 40.46000
• LogP: 1.10240
• Solubility: Not available

(1S)-1-phenylpropane-1,3-diol Security Information

• WGK Germany：3
• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (1S)-1-phenylpropane-1,3-diol

Recent Advances in the Study of (1S)-1-phenylpropane-1,3-diol (CAS: 96854-34-1) in Chemical Biology and Pharmaceutical Research

The compound (1S)-1-phenylpropane-1,3-diol (CAS: 96854-34-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications. The information presented here is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the role of (1S)-1-phenylpropane-1,3-diol as a key intermediate in the synthesis of chiral pharmaceuticals. Its enantiomeric purity and structural versatility make it a valuable building block for the development of novel therapeutic agents. For instance, researchers have successfully utilized this compound in the asymmetric synthesis of beta-blockers and other cardiovascular drugs, demonstrating its potential to improve the efficacy and safety profiles of these medications. The compound's ability to serve as a precursor for bioactive molecules has been further validated through in vitro and in vivo studies.

In addition to its synthetic utility, (1S)-1-phenylpropane-1,3-diol has shown promising biological activity in its own right. Recent investigations have revealed its potential as an anti-inflammatory and neuroprotective agent. Mechanistic studies suggest that the compound modulates key signaling pathways involved in oxidative stress and inflammation, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings are supported by data from cell-based assays and animal models, although further clinical validation is required to confirm its therapeutic potential.

The pharmacokinetic and toxicological profiles of (1S)-1-phenylpropane-1,3-diol have also been subjects of recent research. Studies indicate that the compound exhibits favorable absorption and distribution characteristics, with low toxicity at therapeutic doses. However, researchers have noted the need for additional studies to assess its long-term safety and potential drug-drug interactions. These insights are critical for advancing the compound from preclinical to clinical stages of development.

Looking ahead, the integration of (1S)-1-phenylpropane-1,3-diol into drug discovery pipelines holds considerable promise. Its dual role as a synthetic intermediate and a bioactive molecule positions it as a versatile tool for pharmaceutical innovation. Future research directions may include the optimization of its synthetic pathways, the exploration of its mechanisms of action, and the development of derivative compounds with enhanced therapeutic properties. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to fully realize the potential of this compound.

In conclusion, (1S)-1-phenylpropane-1,3-diol (CAS: 96854-34-1) represents a compelling area of study in chemical biology and pharmaceutical research. Its applications in drug synthesis and its intrinsic biological activity underscore its value as a multifunctional compound. As research continues to unfold, this compound is likely to play an increasingly important role in the development of next-generation therapeutics. This briefing serves as a timely update on the current state of knowledge and highlights key areas for future investigation.